N-[Cyano-(2-fluorophenyl)methyl]-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide

• IUPAC Name: N-[cyano-(2-fluorophenyl)methyl]-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide
• InChI: InChI=1S/C17H15FN4OS/c1-11-9-22-12(10-24-17(22)20-11)6-7-16(23)21-15(8-19)13-4-2-3-5-14(13)18/h2-5,9-10,15H,6-7H2,1H3,(H,21,23)
• InChI Key: IVNZGUTVMJFNKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CSC2=N1)CCC(=O)NC(C#N)C3=CC=CC=C3F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

N-[Cyano-(2-fluorophenyl)methyl]-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H15FN4OS and its molecular weight is 342.39. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds structurally related to N-[Cyano-(2-fluorophenyl)methyl]-3-(6-methylimidazo[2,1-b][1,3]thiazol-3-yl)propanamide have shown promising antimicrobial and antifungal activities. For example, thiazole derivatives, similar in structure to the compound , demonstrated significant antibacterial and antifungal effects, reaching levels comparable to standard antimicrobial agents such as Ampicilline and Flucanazole (Helal et al., 2013). Moreover, certain derivatives exhibited antifungal activity against specific strains at half the potency of known antifungal agents (Evren et al., 2020).

Cytotoxic and Anticancer Applications

Some thiazole and imidazo[2,1-b][1,3]thiazole derivatives have shown cytotoxic activities against cancer cell lines. Specific compounds revealed significant cytotoxicity against human leukemia cells and possessed inhibitory effects against certain cancer cell lines, suggesting potential anticancer applications (Dawbaa et al., 2021). Another study noted that specific derivatives exhibited potent activity against melanoma and colon cancer cell lines, highlighting the relevance of these structures in cancer research (Abdel‐Maksoud et al., 2019).

Applications in Enzyme Inhibition and Receptor Modulation

Derivatives of the compound were effective in inhibiting enzymes and modulating receptors. Notably, a series of compounds demonstrated promising urease inhibitory potential and were identified as less cytotoxic agents, suggesting a potential therapeutic application (Abbasi et al., 2020). Another study highlighted the importance of structural components in the binding and functional activity of glucocorticoid receptor modulators, indicating a potential for these compounds in receptor-targeted therapies (Xiao et al., 2013).